N-(2-cyanophenyl)-2-[[1-(4-methoxyphenyl)-2-methylpropyl]amino]propanamide

• IUPAC Name: N-(2-cyanophenyl)-2-[[1-(4-methoxyphenyl)-2-methylpropyl]amino]propanamide
• InChI: InChI=1S/C21H25N3O2/c1-14(2)20(16-9-11-18(26-4)12-10-16)23-15(3)21(25)24-19-8-6-5-7-17(19)13-22/h5-12,14-15,20,23H,1-4H3,(H,24,25)
• InChI Key: WTOJGZLBZIDWMW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=CC=C(C=C1)OC)NC(C)C(=O)NC2=CC=CC=C2C#N
• Molecular Formula: C21H25N3O2
• Molecular Weight: 351.4 g/mol

Description

N-(2-cyanophenyl)-2-[[1-(4-methoxyphenyl)-2-methylpropyl]amino]propanamide is a chemical compound that is used in scientific research for its various biochemical and physiological effects. It is a synthetic compound that has been synthesized using various methods, and it has been found to have potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of N-(2-cyanophenyl)-2-[[1-(4-methoxyphenyl)-2-methylpropyl]amino]propanamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes that are involved in the inflammatory response, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX).
Biochemical and Physiological Effects:
N-(2-cyanophenyl)-2-[[1-(4-methoxyphenyl)-2-methylpropyl]amino]propanamide has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been found to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-cyanophenyl)-2-[[1-(4-methoxyphenyl)-2-methylpropyl]amino]propanamide in lab experiments is its potential to reduce inflammation and pain. This makes it a useful compound for studying the mechanisms of inflammatory diseases and for developing new treatments for these conditions. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on N-(2-cyanophenyl)-2-[[1-(4-methoxyphenyl)-2-methylpropyl]amino]propanamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential as a therapeutic agent for various inflammatory diseases and cancers. Additionally, future research could focus on developing new synthetic methods for this compound and exploring its structure-activity relationships.

Synthesis Methods

The synthesis of N-(2-cyanophenyl)-2-[[1-(4-methoxyphenyl)-2-methylpropyl]amino]propanamide has been carried out using various methods. One of the methods involves the reaction of 2-cyanobenzyl bromide with 1-(4-methoxyphenyl)-2-methylpropan-1-amine in the presence of a base. The resulting product is then treated with propanoyl chloride to obtain the final product.

Scientific Research Applications

N-(2-cyanophenyl)-2-[[1-(4-methoxyphenyl)-2-methylpropyl]amino]propanamide has been extensively studied for its potential applications in the field of medicine. It has been found to have various biological activities, including anti-inflammatory, analgesic, and anticancer properties.